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Compound of Interest

Fluticasone-d3 17beta-Carboxylic

Compound Name: ]
Acid

Cat. No.: B15142320

Get Quote

Part 1: Compound Identity & Physicochemical
Context[1]

Before addressing solubility, it is critical to define the exact chemical entity. "Fluticasone 17

-Carboxylic Acid" typically refers to the fully hydrolyzed steroid core (C21), distinct from the
"Fluticasone Propionate 17

-Carboxylic Acid" (C24, often called Metabolite M1).

Based on the nomenclature Fluticasone-d3 17

-Carboxylic Acid, this guide focuses on the C21-deuterated core acid, where the S-fluoromethyl
carbothioate group has been hydrolyzed to a carboxylic acid, and the C17-ester
(propionate/furoate) is absent.

Chemical Profile
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Specification

Chemical Name

-Difluoro-11

17

-dihydroxy-16
-methyl-3-oxoandrosta-1,4-diene-17

-carboxylic acid-d3

Molecular Formula

Molecular Weight

~399.44 g/mol (varies by isotopic enrichment)

Unlabeled CAS

28416-82-2 (Parent Acid)

pKa (Acidic) ~3.5 (Carboxylic acid moiety)

~2.6 (Less lipophilic than Fluticasone
LogP .

Propionate due to -COOH)
Appearance White to off-white solid

Critical Note on Isotopologues: The solubility data provided below is derived from the

thermodynamic properties of the non-deuterated analog (

). Deuterium substitution (

) does not statistically alter thermodynamic solubility in organic or aqueous solvents,

allowing the use of unlabeled data as a valid proxy for the d3-standard.

Part 2: Solubility Data

The solubility of Fluticasone-d3 17
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-Carboxylic Acid is governed by the competing hydrophobicity of the androstane steroid
backbone and the hydrophilicity of the ionizable carboxylic acid at C17.

Primary Solvent Solubility Table

Data represents saturation limits at 25°C.

Estimated Conc. (
Solvent Solubility Rating

)

Application
Context

DMSO Soluble

Primary Stock
Solution. Best for
long-term stability
(-20°C).

DMF Soluble

Alternative stock
solvent; harder to
evaporate than
MeOH.

Methanol Slightly Soluble

Secondary working
stocks;
sonication/warming

required.

Acetonitrile Slightly Soluble

Compatible mobile
phase; poor for high-
conc stocks.

Water Insoluble

Not suitable for stock

prep.

PBS (pH 7.2) Very Slightly Soluble *

Only soluble if pre-
dissolved in DMSO
(e.g., 1:4
DMSO:PBS).

*Note: Solubility in aqueous buffers is pH-dependent due to the carboxylic acid (pKa ~3.5). At

pH > 5.0, the deprotonated carboxylate anion increases solubility slightly, but the lipophilic

steroid core limits this effect.
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Part 3: Experimental Protocols
Protocol A: Preparation of Master Stock Standard (1
mg/mL)

Objective: Create a stable, accurate stock solution for LC-MS/MS calibration.

Weighing: Accurately weigh 1.0 mg of Fluticasone-d3 17

-Carboxylic Acid into a silanized amber glass vial.

o Reasoning: Silanization prevents adsorption of the steroid to glass surfaces; amber glass
protects from photodegradation.

» Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

o Do NOT use Methanol for the master stock if storing > 1 month. Methanol can slowly
esterify the carboxylic acid group over time, especially if trace acid is present. DMSO is
chemically inert toward the -COOH group.

» Dissolution: Vortex for 60 seconds. If particulates remain, sonicate at 35°C for 5 minutes.
o Visual Check: Solution must be crystal clear.
o Storage: Aliguot into single-use volumes (e.g., 100 pL) and store at -80°C.

o Stability:[1] Stable for >2 years in DMSO at -80°C.

Protocol B: Working Standard for LC-MS (1 pg/mL)

Objective: Dilute stock for instrument injection without precipitating the compound.

e Thaw: Thaw one DMSO aliquot at room temperature. Vortex.

e Intermediate Dilution: Dilute 10 pL of Stock A into 990 pL of Methanol. (Conc: 10 pg/mL).
 Final Dilution: Dilute 100 pL of Intermediate into 900 uL of 50:50 Acetonitrile:Water.

o buffer Choice: Do not use 100% aqueous buffer. Keep organic content
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to prevent the steroid core from crashing out of solution / adsorbing to the vial walls.

Part 4: Visualization & Pathways
Structural Context & Metabolic Pathway

This diagram illustrates the relationship between the parent drug (Fluticasone Propionate) and
the target analyte (Fluticasone 17

-Carboxylic Acid), highlighting the hydrolysis step.

Deuterium Labeling (d3)

on the steroid backbone (C16-Methyl)
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Caption: Metabolic hydrolysis pathway converting Fluticasone Propionate to the fully
hydrolyzed 17

-Carboxylic Acid.

Solubility & Stock Preparation Workflow

This flowchart guides the researcher through the optimal solvent selection process to avoid
precipitation.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15142320/docs?utm_src=pdf-body-img#technical-guide-solubility-handling-of-fluticasone-d3-17-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Solid Fluticasone-d3

17B-Carboxylic Acid

Select Primary Solvent

High Solubility |[Moderate Solubility

. e Insoluble
Inert Risk of Esterification
DMSO (Recommended) Methanol Water/PBS
Conc: 1-5 mg/mL Conc: <1 mg/mL (DO NOT USE)

i

Store at -80°C
(Stable >2 Years)

i

Working Solution Prep
Dilute 1:100 into 50% ACN/Water

Click to download full resolution via product page

Caption: Decision tree for solvent selection ensuring maximum stability and solubility of the

stock standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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